Cas no 1038-19-3 (A-Norandrostane-2,17-diol,2-ethynyl-, (2b,5a,17b)- (9CI))

• Product name: A-Norandrostane-2,17-diol,2-ethynyl-, (2b,5a,17b)- (9CI)
• CAS No: 1038-19-3
• MF: C₂₀H₃₀O₂
• MW: 302.451
• CID: 195266
• PubChem ID: 13951

A-Norandrostane-2,17-diol,2-ethynyl-, (2b,5a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• A-Norandrostane-2,17-diol,2-ethynyl-, (2b,5a,17b)- (9CI)
• A-Nor-5a-androstane-2b,17b-diol, 2-ethynyl- (7CI,8CI)
• Dicyclopenta[a,f]naphthalene, A-norandrostane-2,17-diol deriv.
• E 1182
• DTXSID90908602
• 7-Ethynyl-8a,10a-dimethylhexadecahydrodicyclopenta[a,f]naphthalene-1,7-diol
• 2-beta,17-beta-Dihydroxy-2-alpha-ethinyl-A-nor(5-alpha)androstane
• 1038-19-3
• A-NOR-5-alpha-ANDROSTANE-2-beta,17-beta-DIOL, 2-alpha-ETHYNYL-

• Inchi： InChI=1S/C20H30O2/c1-4-20(22)11-13-5-6-14-15-7-8-17(21)18(15,2)10-9-16(14)19(13,3)12-20/h1,13-17,21-22H,5-12H2,2-3H3/t13?,14?,15?,16?,17-,18?,19?,20+/m0/s1
• InChI Key： KSJJQCZCDJYYDJ-RZOQUZGISA-N
• SMILES： C#C[C@]1(CC2C(C3CCC4([C@H](CCC4C3CC2)O)C)(C)C1)O

Computed Properties

• Exact Mass: 302.2247
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 40.46

A-Norandrostane-2,17-diol,2-ethynyl-, (2b,5a,17b)- (9CI) Security Information

• Safety Term：Experimental reproductive effects. A steroid. When heated to decomposition it emits acrid smoke and fumes.